Cas no 1021060-09-2 (4-methoxy-N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)benzene-1-sulfonamide)

• Product Name: 4-methoxy-N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)benzene-1-sulfonamide
• CAS No: 1021060-09-2
• MF: C₂₁H₂₄N₄O₄S
• MW: 428.504663467407
• CID: 6534714
• PubChem ID: 42065483
• Update Time: 2025-07-24

4-methoxy-N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)benzene-1-sulfonamide
• 1021060-09-2
• N-(4-((6-isopropoxy-2-methylpyrimidin-4-yl)amino)phenyl)-4-methoxybenzenesulfonamide
• AKOS024648866
• F2445-0169
• 4-methoxy-N-[4-[(2-methyl-6-propan-2-yloxypyrimidin-4-yl)amino]phenyl]benzenesulfonamide

• Inchi： 1S/C21H24N4O4S/c1-14(2)29-21-13-20(22-15(3)23-21)24-16-5-7-17(8-6-16)25-30(26,27)19-11-9-18(28-4)10-12-19/h5-14,25H,1-4H3,(H,22,23,24)
• InChI Key： GGOJDDGUIWYPRD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(NC1C=CC(=CC=1)NC1C=C(N=C(C)N=1)OC(C)C)(=O)=O

Computed Properties

• Exact Mass: 428.15182643g/mol
• Monoisotopic Mass: 428.15182643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 111Ų

Additional information on 4-methoxy-N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)benzene-1-sulfonamide

Introduction to 4-methoxy-N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)benzene-1-sulfonamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1021060-09-2, specifically 4-methoxy-N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)benzene-1-sulfonamide, represents a fascinating example of the intricate interplay between organic chemistry and pharmaceutical innovation. This molecule, characterized by its complex aromatic structure and functional groups, has garnered attention in recent years due to its potential applications in drug discovery and molecular biology. Its unique chemical framework, incorporating a 4-methoxy substituent, a pyrimidin-4-yl moiety, and a benzene-1-sulfonamide core, positions it as a promising candidate for further exploration in therapeutic development.

In the realm of chemical biology, the synthesis and characterization of such intricate molecules are critical for understanding their biological activity and potential therapeutic utility. The presence of multiple aromatic rings and heterocyclic components in 4-methoxy-N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)benzene-1-sulfonamide suggests that it may interact with biological targets in multiple ways, making it a valuable scaffold for medicinal chemists. Recent advancements in computational chemistry and high-throughput screening have enabled researchers to more efficiently evaluate the biological properties of such compounds, thereby accelerating the drug discovery process.

One of the most compelling aspects of this compound is its structural diversity, which allows for fine-tuning of its pharmacological properties. The 4-methoxy group, for instance, can influence both the electronic distribution and solubility of the molecule, while the pyrimidin-4-yl moiety is known to be a common pharmacophore in many bioactive compounds. These features make 4-methoxy-N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)benzene-1-sulfonamide an attractive candidate for further investigation in the development of novel therapeutics.

Recent studies have highlighted the importance of sulfonamide derivatives in drug design due to their broad spectrum of biological activity. Sulfonamides are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The incorporation of a sulfonamide group into the structure of 4-methoxy-N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)benzene not only enhances its potential biological activity but also provides a platform for structural modifications that can further optimize its pharmacokinetic profile.

The role of computational methods in the study of complex molecules like 1021060-09-2 cannot be overstated. Techniques such as molecular docking, quantum mechanics simulations, and machine learning algorithms have revolutionized the way researchers approach drug discovery. By leveraging these tools, scientists can predict the binding modes of potential drug candidates to biological targets with remarkable accuracy, thereby reducing the time and cost associated with traditional experimental screening.

In addition to its structural complexity, 4-methoxy-N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)benzene-1-sulfonamide offers unique opportunities for interdisciplinary research. Its synthesis involves multiple steps that require expertise in organic chemistry, spectroscopy, and crystallography. This interdisciplinary approach not only fosters collaboration between different scientific disciplines but also encourages innovation in synthetic methodologies.

The development of novel synthetic routes for complex molecules is another area where 1021060-09-2 has shown promise. Researchers have been exploring various catalytic systems and reaction conditions that can improve the efficiency and scalability of its synthesis. These efforts are crucial for ensuring that sufficient quantities of the compound can be produced for preclinical and clinical studies.

One particularly noteworthy aspect of this compound is its potential application in targeting specific disease pathways. For example, recent studies have suggested that sulfonamide derivatives may inhibit enzymes involved in cancer cell proliferation and survival. The structural features of 4-methoxy-N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)benzene-1-sulfonamide, including its ability to interact with multiple binding sites on target proteins, make it an ideal candidate for developing targeted therapies.

The field of chemical biology continues to evolve rapidly, driven by advances in technology and interdisciplinary collaboration. As researchers gain deeper insights into the structure-function relationships of complex molecules like 1021060-09-2, new opportunities emerge for developing innovative therapeutics. The ability to design and synthesize molecules with precise structural features allows scientists to tailor their pharmacological properties to specific biological targets, thereby improving treatment outcomes.

In conclusion, 1021060 - 09 - 2 (also known as 4 - methoxy - N - ( 4 - { [ 2 - methyl - 6 - ( propan - 2 - yloxy ) pyrimidin - 4 - yl ] amino } phenyl ) benzene - 1 - sulfonamide ) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for drug discovery and molecular medicine . Its unique structural features , combined with recent advances in computational biology , position it as a promising candidate for further exploration . As our understanding continues to grow , so too will our ability to harness this compound's potential for improving human health .